![molecular formula C24H33N3O2S2 B300044 N-cyclohexyl-2-[(3-cyclohexyl-4-oxo-3,4,5,6,7,8-hexahydro[1]benzothieno[2,3-d]pyrimidin-2-yl)sulfanyl]acetamide](/img/structure/B300044.png)
N-cyclohexyl-2-[(3-cyclohexyl-4-oxo-3,4,5,6,7,8-hexahydro[1]benzothieno[2,3-d]pyrimidin-2-yl)sulfanyl]acetamide
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Overview
Description
N-cyclohexyl-2-[(3-cyclohexyl-4-oxo-3,4,5,6,7,8-hexahydro[1]benzothieno[2,3-d]pyrimidin-2-yl)sulfanyl]acetamide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. It is a member of the benzothieno[2,3-d]pyrimidine family of compounds, which have shown promising results in treating various diseases.
Scientific Research Applications
N-cyclohexyl-2-[(3-cyclohexyl-4-oxo-3,4,5,6,7,8-hexahydro[1]benzothieno[2,3-d]pyrimidin-2-yl)sulfanyl]acetamide has shown potential therapeutic applications in various scientific research studies. Some of the applications include:
1. Anti-inflammatory agent: this compound has been shown to have anti-inflammatory properties in various animal models. It inhibits the production of pro-inflammatory cytokines and reduces the infiltration of immune cells into the inflamed tissue.
2. Anti-cancer agent: this compound has shown promising results in inhibiting the growth of various cancer cell lines. It induces apoptosis and inhibits the proliferation of cancer cells.
3. Anti-microbial agent: this compound has been shown to have anti-microbial properties against various bacterial and fungal strains. It inhibits the growth of microorganisms by disrupting their cell membrane and inhibiting their metabolic pathways.
Mechanism of Action
The mechanism of action of N-cyclohexyl-2-[(3-cyclohexyl-4-oxo-3,4,5,6,7,8-hexahydro[1]benzothieno[2,3-d]pyrimidin-2-yl)sulfanyl]acetamide is not fully understood. However, it is believed to act by inhibiting various enzymes and signaling pathways involved in inflammation, cancer, and microbial growth. It has been shown to inhibit the activity of cyclooxygenase-2 (COX-2) and lipoxygenase (LOX), which are enzymes involved in the production of pro-inflammatory mediators. It also inhibits the activity of various kinases and transcription factors involved in cancer cell proliferation and survival.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. Some of the effects include:
1. Reduction in inflammation: this compound reduces the production of pro-inflammatory cytokines such as interleukin-1 beta (IL-1β), interleukin-6 (IL-6), and tumor necrosis factor-alpha (TNF-α). It also reduces the infiltration of immune cells such as neutrophils and macrophages into the inflamed tissue.
2. Induction of apoptosis: this compound induces apoptosis in cancer cells by activating various apoptotic pathways. It also inhibits the expression of anti-apoptotic proteins such as Bcl-2.
3. Inhibition of microbial growth: this compound inhibits the growth of various bacterial and fungal strains by disrupting their cell membrane and inhibiting their metabolic pathways.
Advantages and Limitations for Lab Experiments
N-cyclohexyl-2-[(3-cyclohexyl-4-oxo-3,4,5,6,7,8-hexahydro[1]benzothieno[2,3-d]pyrimidin-2-yl)sulfanyl]acetamide has several advantages and limitations for lab experiments. Some of the advantages include:
1. High potency: this compound has high potency in inhibiting various enzymes and signaling pathways involved in inflammation, cancer, and microbial growth.
2. Low toxicity: this compound has low toxicity in animal models, making it a promising candidate for further research.
3. Easy synthesis: this compound can be synthesized easily in the laboratory using simple and inexpensive reagents.
Some of the limitations of this compound include:
1. Limited solubility: this compound has limited solubility in water, which may limit its use in certain experiments.
2. Lack of in vivo studies: There is a lack of in vivo studies on the pharmacokinetics and pharmacodynamics of this compound, which may limit its use in clinical trials.
List of
Future Directions
1. Further studies on the mechanism of action of N-cyclohexyl-
Synthesis Methods
The synthesis of N-cyclohexyl-2-[(3-cyclohexyl-4-oxo-3,4,5,6,7,8-hexahydro[1]benzothieno[2,3-d]pyrimidin-2-yl)sulfanyl]acetamide involves the reaction of 2-mercaptobenzothiazole with 3-cyclohexyl-4-oxo-3,4,5,6,7,8-hexahydro[1]benzothieno[2,3-d]pyrimidine-2-carboxylic acid in the presence of cyclohexyl isocyanate and triethylamine. The reaction is carried out in a solvent such as dichloromethane or chloroform at room temperature for several hours. The resulting product is then purified by column chromatography or recrystallization.
Properties
Molecular Formula |
C24H33N3O2S2 |
---|---|
Molecular Weight |
459.7 g/mol |
IUPAC Name |
N-cyclohexyl-2-[(3-cyclohexyl-4-oxo-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-2-yl)sulfanyl]acetamide |
InChI |
InChI=1S/C24H33N3O2S2/c28-20(25-16-9-3-1-4-10-16)15-30-24-26-22-21(18-13-7-8-14-19(18)31-22)23(29)27(24)17-11-5-2-6-12-17/h16-17H,1-15H2,(H,25,28) |
InChI Key |
QXOXTZSIVATILR-UHFFFAOYSA-N |
SMILES |
C1CCC(CC1)NC(=O)CSC2=NC3=C(C4=C(S3)CCCC4)C(=O)N2C5CCCCC5 |
Canonical SMILES |
C1CCC(CC1)NC(=O)CSC2=NC3=C(C4=C(S3)CCCC4)C(=O)N2C5CCCCC5 |
Origin of Product |
United States |
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